Cas no 1171980-29-2 (1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide
• CAS No: 1171980-29-2
• MF: C₁₆H₂₀FN₃O₂
• MW: 305.3473072052
• CID: 5782807
• PubChem ID: 42109690
• Update Time: 2025-06-12

1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide
• AKOS024494552
• F5069-0026
• 1171980-29-2
• 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-N-isopentyl-4-methoxy-1H-pyrazole-3-carboxamide

• Inchi： 1S/C16H20FN3O2/c1-11(2)8-9-18-16(21)15-14(22-3)10-20(19-15)13-6-4-12(17)5-7-13/h4-7,10-11H,8-9H2,1-3H3,(H,18,21)
• InChI Key： LLOMCYHGXRWCNQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NCCC(C)C)=O)=N1)OC

Computed Properties

• Exact Mass: 305.15395505g/mol
• Monoisotopic Mass: 305.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide

Professional Introduction to Compound with CAS No. 1171980-29-2 and Product Name: 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide

The compound identified by the CAS number 1171980-29-2 and the product name 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group, a 4-methoxy substituent, and an N-(3-methylbutyl) side chain, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic rings in enhancing the pharmacological efficacy of small molecule drugs. The 4-fluorophenyl moiety in this compound is known to improve metabolic stability, binding affinity, and oral bioavailability, making it a valuable component in drug design. The 4-methoxy group further modulates the electronic properties of the aromatic system, influencing both the reactivity and solubility of the molecule. These structural elements collectively contribute to the compound's potential as a lead candidate for further development in therapeutic contexts.

The N-(3-methylbutyl) side chain adds another layer of complexity to the molecular structure, influencing its solubility profile and interactions with biological targets. Pyrazole derivatives are widely studied for their anti-inflammatory, antiviral, and anticancer properties. The specific combination of substituents in 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide positions it as a promising candidate for investigating novel mechanisms of action in these areas.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity for complex molecules like this one. Molecular docking studies have been instrumental in understanding how this compound interacts with target enzymes and receptors. For instance, preliminary simulations suggest that the 4-fluorophenyl group may engage in hydrophobic interactions with key residues in protein binding pockets, while the 4-methoxy group could participate in hydrogen bonding networks. These interactions are critical for determining the compound's efficacy and selectivity.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain enzymatic targets relevant to inflammation and cancer progression. The N-(3-methylbutyl) side chain appears to enhance solubility while maintaining potency, suggesting that this compound may be suitable for oral administration. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of fluorinated intermediates has been particularly challenging but rewarding, as it allows for the introduction of fluorine atoms at specific positions without compromising overall yield.

One of the most exciting aspects of this research is its potential impact on drug discovery pipelines. Pyrazole derivatives continue to be a rich source of novel therapeutic agents, and compounds like 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide exemplify how structural modifications can lead to improved drug candidates. By leveraging insights from computational modeling and experimental data, researchers can accelerate the process of identifying promising leads for further development.

The future directions for this research include exploring analogues of this compound with modified substituents to optimize potency and selectivity. Additionally, investigating its potential as an inhibitor or activator of specific biological pathways could provide new therapeutic strategies for treating various diseases. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinical applications.

In conclusion, 1-(4-fluorophenyl)-4-methoxy-N-(3-methylbutyl)-1H-pyrazole-3-carboxamide (CAS No. 1171980-29-2) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation into anti-inflammatory, antiviral, and anticancer therapies. As research continues to uncover new applications for pyrazole derivatives, compounds like this one will play a vital role in shaping the future of drug discovery and development.